Cas no 1789020-33-2 (2,8-Dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2,8-Dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1789020-33-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6311925
• PubChem ID: 59962128
• Update Time: 2025-10-21

2,8-Dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7957052
• AKOS027560440
• 2,8-Dimethyl-1,2,3,4-tetrahydroisoquinoline
• 1789020-33-2

• Inchi： 1S/C11H15N/c1-9-4-3-5-10-6-7-12(2)8-11(9)10/h3-5H,6-8H2,1-2H3
• InChI Key： XBECECDPBFZMKD-UHFFFAOYSA-N
• SMILES： N1(C)CCC2C=CC=C(C)C=2C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2,8-Dimethyl-1,2,3,4-tetrahydroisoquinoline

2,8-Dimethyl-1,2,3,4-Tetrahydroisoquinoline

2,8-Dimethyl-1,2,3,4-tetrahydroisoquinoline is a versatile and intriguing compound with the CAS number 17890-20-3. This organic compound belongs to the class of isoquinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of two methyl groups at the 2 and 8 positions adds unique chemical properties and functional versatility to this molecule. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of 2,8-dimethyl-1,2,3,4-tetrahydroisoquinoline has been a topic of interest for researchers due to its complex structure. Traditional methods involve multi-step reactions with high-energy intermediates, but recent advancements have introduced more efficient routes. For instance, the use of catalytic asymmetric synthesis has enabled the production of enantiomerically pure samples, which is crucial for pharmaceutical applications. This compound's ability to undergo various functional group transformations makes it a valuable building block in organic synthesis.

One of the most promising areas of research involving 2,8-dimethyl-1,2,3,4-tetrahydroisoquinoline is its application in drug discovery. Its structural similarity to certain bioactive compounds has led to investigations into its potential as a lead compound for treating various diseases. Recent studies have explored its role as a modulator of ion channels and receptors, which are critical targets for therapeutic intervention in conditions such as epilepsy and chronic pain.

In addition to its pharmacological applications, 2,8-dimethyl-1,2,3,4-tetrahydroisoquinoline has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have reported that derivatives of this compound exhibit interesting photovoltaic properties under specific conditions. These findings suggest that it could play a role in the development of next-generation solar cells and light-emitting diodes (LEDs).

The chemical stability and reactivity of 2,8-dimethyl-1,2,3,4-tetrahydroisoquinoline have also been extensively studied. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions makes it an attractive substrate for further chemical modifications. Recent research has focused on optimizing reaction conditions to enhance yield and selectivity while minimizing side reactions.

From an environmental perspective, 2,8-dimethyl-1,2,3,4-tetrahydroisoquinoline has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it is not inherently hazardous under normal usage conditions; however,further research is needed to fully understand its environmental impact.

In summary, 2,8-dimethyl-1,2,3,4-tetrahydroisoquinoline is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties,facile synthetic routes,and diverse applications position it as an important molecule for future research and development.